Cas no 901043-79-6 (1-(4-fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(4-fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901043-79-6
• MF: C₂₃H₁₆FN₃
• MW: 353.391648292542
• CID: 6423943
• PubChem ID: 20852436
• Update Time: 2025-06-28

1-(4-fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline
• 1-(4-fluorophenyl)-8-methyl-3-phenylpyrazolo[4,3-c]quinoline
• 901043-79-6
• F3407-1146
• AKOS001805378
• 1-(4-fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C23H16FN3/c1-15-7-12-21-19(13-15)23-20(14-25-21)22(16-5-3-2-4-6-16)26-27(23)18-10-8-17(24)9-11-18/h2-14H,1H3
• InChI Key： FUFWZBHJKTZGJB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C3C=C(C)C=CC=3N=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 353.13282569g/mol
• Monoisotopic Mass: 353.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(4-fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo4,3-cquinoline

Introduction to 1-(4-Fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901043-79-6)

1-(4-Fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901043-79-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule, particularly the presence of a fluorinated phenyl group and a methylated pyrazoloquinoline core, contribute to its potential therapeutic applications.

The fluorinated phenyl group in 1-(4-Fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline plays a crucial role in modulating its pharmacological properties. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic profiles. Recent studies have shown that fluorinated derivatives of pyrazoloquinolines exhibit enhanced binding affinity to specific protein targets, making them promising candidates for drug development.

The methylated pyrazoloquinoline core is another key structural feature that contributes to the biological activity of 1-(4-Fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline. Pyrazoloquinolines are a class of heterocyclic compounds that have been extensively studied for their ability to interact with various biological targets, such as enzymes and receptors. The methylation of the pyrazoloquinoline core can influence the conformational flexibility and electronic properties of the molecule, thereby affecting its binding interactions with target proteins.

In recent years, 1-(4-Fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These pathways are critical for cell proliferation, survival, and metastasis, making them attractive targets for cancer therapy.

Beyond its anticancer properties, 1-(4-Fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory cytokines and chemokines suggests that it could be a valuable therapeutic option for managing chronic inflammatory conditions.

The development of 1-(4-Fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline as a potential drug candidate has been supported by extensive preclinical research. In vitro studies have demonstrated its high potency and selectivity against target proteins, while in vivo studies have shown favorable pharmacokinetic properties and low toxicity profiles. These findings have paved the way for further clinical evaluation of this compound.

Current clinical trials are underway to assess the safety and efficacy of 1-(4-Fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline in human subjects. Early-phase trials have reported promising results, with patients showing good tolerability and signs of clinical benefit. However, more extensive studies are needed to fully understand the therapeutic potential of this compound and to optimize its use in clinical practice.

In conclusion, 1-(4-fluorophenyl)-8-methyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901043-79-6) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and to advance its clinical translation for the benefit of patients suffering from various diseases.